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Compound of Interest

Compound Name: 4-Undecenoic acid

Cat. No.: B1638263 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Experimental thermophysical data for 4-Undecenoic acid is scarce in publicly

available literature. The following guide presents the available computed data for 4-
Undecenoic acid and, for comparative purposes, the more extensively documented

experimental data for its isomer, 10-Undecenoic acid (also known as undecylenic acid). This

information should be used as a reference, and experimental validation for 4-Undecenoic acid
is highly recommended.

Introduction to Undecenoic Acids
Undecenoic acids are monounsaturated fatty acids with the chemical formula C11H20O2. The

position of the carbon-carbon double bond distinguishes the different isomers. 4-Undecenoic
acid and 10-Undecenoic acid are two such isomers. While 10-Undecenoic acid, derived from

castor oil, has been studied for its antifungal properties and use in the manufacturing of

polymers and fragrances, specific research on the thermophysical properties of 4-Undecenoic
acid is limited.[1][2][3] This guide aims to consolidate the available information and provide a

framework for its experimental characterization.

Physicochemical and Thermophysical Properties
Quantitative data for undecenoic acid isomers are summarized in the tables below.

Computed Properties of 4-Undecenoic Acid
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The following table presents computed properties for 4-Undecenoic acid, which are predicted

through computational models.

Property Value Source

Molecular Weight 184.27 g/mol [4]

XLogP3 3.7 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
2 [4]

Rotatable Bond Count 8 [4]

Exact Mass 184.146329876 Da [4]

Monoisotopic Mass 184.146329876 Da [4]

Topological Polar Surface Area 37.3 Å² [4]

Heavy Atom Count 13 [4]

Experimental Properties of 10-Undecenoic Acid
This table provides experimentally determined thermophysical properties for 10-Undecenoic

acid, which can serve as a valuable reference point.
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Property Value Conditions Source

Melting Point 23-25 °C [5][6][7]

Boiling Point 137 °C at 2 mmHg [5][6][7]

275 °C
at 760 mmHg

(decomposes)
[2][8][9]

Density 0.912 g/mL at 25 °C [5][6][7]

Refractive Index 1.449 at 20 °C [5][6][7]

Flash Point 149 °C (300.2 °F) closed cup [7]

Water Solubility Insoluble [5][9]

pKa 4.78 ± 0.10 Predicted [5]

LogP 4 at 20°C

Experimental Protocols for Thermophysical
Property Determination
While specific experimental protocols for 4-Undecenoic acid are not available, the following

are standard methodologies used for fatty acids.

Melting Point and Enthalpy of Fusion
Method: Differential Scanning Calorimetry (DSC) Protocol:

A small, accurately weighed sample (typically 5-10 mg) of the fatty acid is hermetically

sealed in an aluminum pan.

An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The temperature of the cell is increased at a constant rate (e.g., 5 °C/min) over a

temperature range that encompasses the melting point of the substance.
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The heat flow to the sample is measured as a function of temperature. The melting point is

determined from the onset temperature of the melting peak, and the enthalpy of fusion is

calculated from the area of the peak.

Density Measurement
Method for Liquid State: Vibrating tube densitometer. Protocol:

The instrument is calibrated using two standards of known density (e.g., dry air and pure

water).

The liquid sample is introduced into the U-shaped vibrating tube.

The oscillation period of the tube is measured, which is directly related to the density of the

sample.

Measurements are typically performed at various temperatures to determine the temperature

dependence of the density.

Method for Solid State: Helium pycnometry.[10] Protocol:

A known mass of the solid fatty acid is placed in the sample chamber of the pycnometer.

The system is purged with helium gas to remove any air and moisture.

Helium is introduced into a reference chamber of known volume to a specific pressure.

A valve is opened, allowing the helium to expand into the sample chamber.

The final pressure is measured, and the volume of the solid sample is calculated using the

principles of the gas law. The density is then determined by dividing the mass of the sample

by its volume.[10]

Thermal Conductivity
Method: Transient hot-wire method. Protocol:
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A thin platinum wire, which serves as both a heating element and a temperature sensor, is

immersed in the liquid sample.

A constant electric current is passed through the wire, causing its temperature to rise.

The rate of temperature increase of the wire is measured over a short period.

The thermal conductivity of the surrounding fluid is determined from the relationship between

the temperature rise of the wire and the heat supplied.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the characterization of the

thermophysical properties of a fatty acid like 4-Undecenoic acid.

Workflow for Thermophysical Property Characterization
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Caption: General workflow for characterizing fatty acid thermophysical properties.
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Signaling Pathways and Biological Activity
Currently, there is no specific information available in the scientific literature regarding the

signaling pathways directly involving 4-Undecenoic acid. Research on the biological activities

of undecenoic acid isomers has predominantly focused on the antifungal properties of 10-

Undecenoic acid.[2][3] It is suggested that many organic fatty acids exert fungicidal or

fungistatic actions.[3][11] The mechanism of action is thought to be related to the disruption of

fungal cell membranes and inhibition of fatty acid biosynthesis.[2] Further research is needed

to elucidate any specific biological roles or signaling pathways of 4-Undecenoic acid.

Conclusion
This technical guide provides a summary of the known thermophysical properties of

undecenoic acids, with a necessary focus on 10-Undecenoic acid due to the current lack of

experimental data for 4-Undecenoic acid. The provided experimental protocols and workflow

diagram offer a foundational approach for researchers aiming to characterize the

thermophysical properties of 4-Undecenoic acid. Such data is crucial for its potential

applications in drug development, materials science, and other scientific fields. The clear data

gap for 4-Undecenoic acid highlights an opportunity for future research to expand our

understanding of this particular fatty acid isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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